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Compound of Interest

Compound Name: 6-Bromoquinoline

Cat. No.: B019933

An In-depth Technical Guide to 6-Bromoquinoline (CAS: 5332-25-2)

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 6-bromoquinoline (CAS Number:
5332-25-2), a key heterocyclic building block in organic synthesis and medicinal chemistry. The
document details its chemical and physical properties, spectroscopic data, and safety
information. Furthermore, it outlines experimental protocols for its synthesis and highlights its
significant role as a versatile intermediate in the development of novel therapeutic agents and
other functional molecules. Visual workflows are provided to illustrate its synthesis and
application in drug discovery.

Physicochemical and Spectroscopic Data

The fundamental properties of 6-bromoquinoline are summarized below. This data is
essential for its handling, characterization, and application in synthetic chemistry.

Chemical and Physical Properties
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Property Value Reference
CAS Number 5332-25-2 [1]
Molecular Formula CoHeBrN [1]
Molecular Weight 208.05 g/mol [2]
Appearance ITigr'n broTNn or light yellow (3]
liquid/solid
Melting Point 19 - 24 °C (66.2 - 75.2 °F) [3][4]1[5]
Boiling Point 116 °C at 6 mmHg [415]
Density 1.538 g/cm3 at 25 °C [2]

Refractive Index

n20/D 1.663

[2]

Flash Point > 110 °C (> 230 °F) [3]

Purity Typically =95-98% (GC) [L1[4116]1[7]
Soluble in acetone,

Solubility acetonitrile, dichloromethane, [51[8]

ethyl acetate, and THF.

Spectroscopic Data

Spectroscopic analysis is critical for the structural confirmation of 6-bromoquinoline.
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Spectroscopy Data Highlights Reference
Spectra available for structural

1H NMR _ _ [9][10]
confirmation.
Spectra available for structural

13C NMR _ _ [9][10]
confirmation.
Electron ionization spectra are
available, showing

Mass Spectrometry characteristic isotopic patterns [10][11]
for a bromine-containing
compound.
IR spectra are available for

Infrared (IR) [LO][12][13]

functional group identification.

Safety and Handling

6-Bromoquinoline is classified as hazardous and requires careful handling.[3]

GHS Hazard Information

Hazard Statement

Hazard Class

Acute Toxicity, Oral (Category 4)

H302: Harmful if swallowed

Skin Irritation (Category 2)

H315: Causes skin irritation

Serious Eye Damage (Category 1)

H318: Causes serious eye damage

Specific Target Organ Toxicity - Single Exposure

(Category 3), Respiratory System

H335: May cause respiratory irritation

References:[2]

Precautionary Statements and PPE
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Type Precautionary Codes
Prevention P261, P264, P280

P301 + P312, P302 + P352, P305 + P351 +
Response

P338

Store in a well-ventilated place. Keep container
Storage )

tightly closed.
Personal Protective Equipment (PPE) Dust mask type N95 (US), Eyeshields, Gloves.

References:[2][3]

Applications in Research and Drug Development

6-Bromoquinoline is a versatile intermediate compound with significant applications in several
fields:

o Pharmaceutical Development: It is a crucial building block for synthesizing novel therapeutic
agents. Its structure is a key component in the development of anti-cancer, anti-malarial, and
anti-inflammatory drugs.[1] The bromine atom at the 6-position serves as a versatile handle
for introducing further molecular complexity, often through cross-coupling reactions.[14]

e Agrochemicals: The compound is used as an intermediate in the production of herbicides
and pesticides.[1]

» Material Science: It is employed in creating specialized polymers and coatings, imparting
properties like enhanced thermal stability.[1]

» Organic Synthesis: Researchers use 6-bromoquinoline as a precursor for generating
complex molecular architectures, including heteroarynes like 5,6-quinolyne.[1][4]

o Fluorescent Probes: It is used in the development of fluorescent probes for real-time
biological imaging.[1]

Experimental Protocols
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Detailed methodologies are crucial for the successful synthesis and application of 6-
bromogquinoline.

Synthesis of 6-Bromoquinoline via Skraup Reaction

A common method for synthesizing 6-bromoquinoline is the Skraup reaction, which involves
the reaction of p-bromoaniline with glycerol in the presence of an acid and an oxidizing agent.
[15]

Materials:

e p-Bromoaniline

e Glycerol

e Sulfuric acid (e.g., 70-90%)[15]

e An oxidizing agent (e.g., nitrobenzene, historically, though newer methods may use safer
alternatives)

o Catalyst (e.g., potassium iodide)[15][16]
o Toluene for extraction
e Ammonia solution

Procedure:

In a reaction vessel, add dilute sulfuric acid, a catalyst (e.g., potassium iodide), and p-
bromoaniline.[15]

o Heat the mixture to 140-145 °C with stirring until all solids dissolve.[15][16]

o Slowly add glycerol dropwise to the heated solution, maintaining the temperature at 140-145
°C. Water will evaporate during this process.[15][16]

 After the addition is complete, maintain the reaction at 140-145 °C for approximately 3 hours
to ensure dehydration is complete.[15]
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e Cool the reaction mixture and slowly add it dropwise into ice water.[15]
o Neutralize the solution by adding ammonia solution to adjust the pH.[15]
o Extract the product from the agueous mixture using toluene.[15]

e Wash the combined organic layers with water and brine, then dry over anhydrous sodium
sulfate.

o Concentrate the toluene extract under reduced pressure.[15]

 Purify the resulting crude product by vacuum distillation to obtain pure 6-bromoquinoline.
[15]

General Protocol for Spectroscopic Analysis

1H and 13C NMR Spectroscopy:

e Sample Preparation: Dissolve 5-10 mg of 6-bromoquinoline in approximately 0.6-0.7 mL of
a suitable deuterated solvent (e.g., CDCIs or DMSO-ds) in an NMR tube.[17]

e Instrumentation: Acquire spectra on a high-resolution NMR spectrometer (e.g., 400 or 500
MHz).[17]

o Data Acquisition: Record *H and 3C spectra under standard acquisition parameters.
Mass Spectrometry (MS):

o Sample Preparation: Prepare a dilute solution of the sample in a volatile organic solvent like
methanol or acetonitrile.

 Instrumentation: Analyze the sample using a mass spectrometer with an appropriate
ionization source (e.g., Electron lonization - El, or Electrospray lonization - ESI).

o Data Analysis: Analyze the resulting mass spectrum for the molecular ion peak and the
characteristic M+2 isotopic pattern indicative of a bromine-containing compound.[17]

Visualizations: Workflows and Pathways
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The following diagrams illustrate the synthesis of 6-bromoquinoline and its subsequent use in
a typical drug discovery workflow.

Synthesis of 6-Bromoquinoline

p-Bromoaniline + Glycerol

l

Skraup Reaction
(H2S04, Oxidizing Agent)

l

Crude 6-Bromoquinoline

l

Purification
(Distillation)

Pure 6-Bromoquinoline

Click to download full resolution via product page

Caption: A simplified workflow for the synthesis of 6-bromoquinoline.
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Drug Discovery Workflow using 6-Bromoquinoline
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'
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l
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'
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l

Lead Optimization
(Structure-Activity Relationship)

Preclinical Candidate

Click to download full resolution via product page

Caption: General workflow for utilizing 6-bromoquinoline in drug discovery.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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